(2-Chloro-6-(dimethylamino)pyridin-4-yl)methanol

• Molecular Formula: C8H11ClN2O
• Molecular Weight: 186.64 g/mol
• IUPAC Name: [2-chloro-6-(dimethylamino)pyridin-4-yl]methanol
• InChI: InChI=1S/C8H11ClN2O/c1-11(2)8-4-6(5-12)3-7(9)10-8/h3-4,12H,5H2,1-2H3
• InChI Key: XHQZPORXFJCLQH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=CC(=C1)CO)Cl

Description

(2-Chloro-6-(dimethylamino)pyridin-4-yl)methanol is a useful research compound. Its molecular formula is C8H11ClN2O and its molecular weight is 186.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of crude (2,6-dichloropyridin-4-yl)methanol in 7 mL of (CH3)2NH (40 wt % solution in H2O) was stirred at r.t. for 45 min. The temperature was increased to 50° C., and the solution was stirred at 50° C. for about 24 h. Ethyl acetate and H2O (15 mL) were added, and the aqueous layer was extracted with EtOAc. The combined extracts were washed with brine, and the aqueous layer was extracted with EtOAc. The combined extracts were dried over Na2SO4, filtered, and concentrated. Purification by flash silica gel chromatography (40% EtOAc/hexanes) provided 1.01 g of (2-chloro-6-(dimethylamino)pyridin-4-yl)methanol with some impurity (unreacted starting material).